Cas no 658-02-6 (Pyrimidine, 2,4-difluoro-6-dimethylamino-)

Pyrimidine, 2,4-difluoro-6-dimethylamino- structure
658-02-6 structure
Product Name:Pyrimidine, 2,4-difluoro-6-dimethylamino-
CAS No:658-02-6
MF:C6H7F2N3
MW:159.136687517166
CID:962574
PubChem ID:594436
Update Time:2025-04-19

Pyrimidine, 2,4-difluoro-6-dimethylamino- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,2,6-difluoro-N,N-dimethyl-(9CI)
    • 2,6-Difluoro-N,N-dimethyl-4-pyrimidinamine
    • STL505578
    • 2,6-difluoro-N,N-dimethylpyrimidin-4-amine
    • DB-272795
    • Pyrimidine, 2,4-difluoro-6-dimethylamino-
    • 4-Pyrimidinamine, 2,6-difluoro-N,N-dimethyl-
    • AKOS037488341
    • SR-01000514384
    • SR-01000514384-1
    • WJTITHKMCYOWDZ-UHFFFAOYSA-N
    • 2,6-Difluoro-N,N-dimethyl-4-pyrimidinamine #
    • 658-02-6
    • Inchi: 1S/C6H7F2N3/c1-11(2)5-3-4(7)9-6(8)10-5/h3H,1-2H3
    • InChI Key: WJTITHKMCYOWDZ-UHFFFAOYSA-N
    • SMILES: FC1=CC(=NC(=N1)F)N(C)C

Computed Properties

  • Exact Mass: 159.06080356g/mol
  • Monoisotopic Mass: 159.06080356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29Ų
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